molecular formula C9H14O4 B1584222 Ethyl 2-(ethoxymethylene)acetoacetate CAS No. 3788-94-1

Ethyl 2-(ethoxymethylene)acetoacetate

Cat. No. B1584222
CAS RN: 3788-94-1
M. Wt: 186.2 g/mol
InChI Key: FNASCUBBFNCFQO-UHFFFAOYSA-N
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Description

Ethyl 2-(ethoxymethylene)acetoacetate is a chemical compound with the molecular formula C9H14O4 . It is used as a substrate in the synthesis of multisubstituted aromatic compounds . It is also used as a flavoring for food .


Synthesis Analysis

The synthesis of this compound involves a reaction with acetic anhydride at 130°C for 5 hours . The reaction is cooled to room temperature and concentrated under reduced pressure to remove triethyl orthoformate and acetic anhydride . The remainder of acetic anhydride and triethyl orthoformate is removed by distillation .


Molecular Structure Analysis

The molecular structure of this compound consists of 9 carbon atoms, 14 hydrogen atoms, and 4 oxygen atoms . The average mass of the molecule is 186.205 Da and the monoisotopic mass is 186.089203 Da .


Chemical Reactions Analysis

This compound undergoes various chemical reactions. For instance, it can form enolates that are good at SN2 reactions . These enolates can act as nucleophiles on alkyl halides, acyl (acid) chlorides, and more .


Physical And Chemical Properties Analysis

This compound has a density of 1.0±0.1 g/cm3 . Its boiling point is 268.8±30.0 °C at 760 mmHg . The vapour pressure is 0.0±0.6 mmHg at 25°C . The molar refractivity is 47.2±0.3 cm3 .

Scientific Research Applications

Novel Synthesis Applications

  • Synthesis of Pyridin-2(1H)-thiones and Thieno[2,3-b]-pyridines : Ethoxymethylenes like ethyl acetoacetate have been used in the synthesis of pyridinthione derivatives, which are further processed into thieno[2,3-b]pyridine derivatives (Elgemeie & Ramiz, 1990).

  • Preparation of 2-Methoxyimino Acetates : Ethyl acetoacetate serves as a raw material in synthesizing ethyl Z 2 Methoxyimino 2 (2 aminothiazo 4 yl) acetate, improving the synthesis process and reducing production costs (Jing, 2003).

  • Introduction of 1,3-Dithiolan-2-yl Group : Ethyl acetoacetate is involved in the introduction of a 1,3-dithiolan-2-yl group into active methylene compounds, demonstrating its versatility in chemical modifications (Tanimoto et al., 1978).

Catalytic and Chelate Synthesis

  • Rhodium(II) Acetate-Catalyzed Reactions : Ethyl acetoacetate derivatives undergo Rhodium(II) acetate-catalyzed decomposition, forming various organic compounds, illustrating its role in catalyzed reactions (Taylor & Davies, 1983).

  • Chelate Synthesis of Pyridines : Ethyl acetoacetate is used in the chelate synthesis of 3-ethoxycarbonyl-4-hydroxy-2-trifluoromethylpyridine, demonstrating its application in producing complex organic structures (Dorokhov et al., 1995).

Miscellaneous Applications

  • Synthetic Equivalent of Ethoxycarbonylnitrile Oxide : Ethyl 2-nitroacetoacetate, a derivative, serves as a precursor for ethoxycarbonylnitrile oxide and other organic compounds, showcasing its application in organic synthesis (Kislyi et al., 1994).

  • Synthesis of 5-Deazaaminopterin Analogues : It is used in the condensation process to produce pyridine derivatives, which are key intermediates in synthesizing medically relevant compounds (Su et al., 1988).

  • Improvement of Biodiesel Properties : Ethyl acetoacetate has been explored as a bio-based diluent to enhance the cold flow properties of biodiesel, demonstrating its potential in renewable energy applications (Cao et al., 2014).

Mechanism of Action

Target of Action

Ethyl 2-(ethoxymethylene)acetoacetate is a chemical compound with the molecular formula C9H14O4 The primary targets of this compound are not explicitly mentioned in the available literature

Mode of Action

It is known to participate in various chemical reactions, such as esterification

Biochemical Pathways

It is known to be involved in the synthesis of certain compounds , but the specific pathways and their downstream effects require further investigation.

Result of Action

It is known to participate in chemical reactions

Safety and Hazards

Ethyl 2-(ethoxymethylene)acetoacetate can cause skin irritation and serious eye irritation . It may also cause respiratory irritation . It is recommended to avoid breathing mist, gas, or vapours, and to avoid contact with skin and eyes . Use of personal protective equipment is advised .

properties

IUPAC Name

ethyl (2E)-2-(ethoxymethylidene)-3-oxobutanoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H14O4/c1-4-12-6-8(7(3)10)9(11)13-5-2/h6H,4-5H2,1-3H3/b8-6+
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

FNASCUBBFNCFQO-SOFGYWHQSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC=C(C(=O)C)C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CCO/C=C(\C(=O)C)/C(=O)OCC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H14O4
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

186.20 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

3788-94-1
Record name Ethyl 2-(ethoxymethylene)acetoacetate
Source ChemIDplus
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Record name 3788-94-1
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Record name Ethyl 2-(ethoxymethylene)acetoacetate
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Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
Ethyl 2-(ethoxymethylene)acetoacetate

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